Cas no 1806440-94-7 (1-(4-Bromo-2-(difluoromethyl)phenyl)-1-chloropropan-2-one)

• Product Name: 1-(4-Bromo-2-(difluoromethyl)phenyl)-1-chloropropan-2-one
• CAS No: 1806440-94-7
• MF: C₁₀H₈BrClF₂O
• MW: 297.523728370667
• CID: 4977595
• Update Time: 2025-05-21

1-(4-Bromo-2-(difluoromethyl)phenyl)-1-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-2-(difluoromethyl)phenyl)-1-chloropropan-2-one

• Inchi： 1S/C10H8BrClF2O/c1-5(15)9(12)7-3-2-6(11)4-8(7)10(13)14/h2-4,9-10H,1H3
• InChI Key： RSSGNJURPYJOJK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(F)F)C=1)C(C(C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1

Additional information on 1-(4-Bromo-2-(difluoromethyl)phenyl)-1-chloropropan-2-one

1-(4-Bromo-2-(difluoromethyl)phenyl)-1-chloropropan-2-one: A Comprehensive Overview

1-(4-Bromo-2-(difluoromethyl)phenyl)-1-chloropropan-2-one (CAS No. 1806440-94-7) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound, often referred to by its CAS number, is characterized by its bromine and difluoromethyl substituents, which contribute to its distinctive chemical properties. Recent studies have highlighted its potential applications in drug discovery, agrochemicals, and advanced materials development.

The molecular structure of 1-(4-Bromo-2-(difluoromethyl)phenyl)-1-chloropropan-2-one consists of a propanone backbone with a substituted phenyl group. The phenyl ring is substituted at the 4-position with a bromine atom and at the 2-position with a difluoromethyl group. This substitution pattern not only enhances the compound's stability but also introduces unique electronic properties that make it a valuable precursor in organic synthesis. Researchers have explored its reactivity under various conditions, revealing its suitability for use in nucleophilic substitutions, electrophilic aromatic substitutions, and other key organic transformations.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1-(4-Bromo-2-(difluoromethyl)phenyl)-1-chloropropan-2-one. One notable approach involves the use of transition metal catalysts to facilitate coupling reactions, significantly improving yield and purity. These methods align with the growing trend toward sustainable and green chemistry practices, ensuring that the production of this compound remains environmentally friendly.

The compound's electronic properties have been extensively studied using computational chemistry techniques such as density functional theory (DFT). These studies have provided insights into its molecular orbital structure, reactivity, and potential interactions with biological systems. Such information is crucial for designing derivatives with enhanced bioavailability or selectivity for specific therapeutic targets.

In terms of applications, 1-(4-Bromo-2-(difluoromethyl)phenyl)-1-chloropropan-2-one has shown promise in the development of novel pharmaceutical agents. Its bromine and fluorine substituents confer lipophilicity and bioavailability, making it an attractive candidate for drug delivery systems. Additionally, its ability to act as a versatile building block in organic synthesis has led to its use in constructing complex molecular frameworks for agrochemicals and advanced materials.

Recent research has also explored the compound's role in polymer chemistry. Its ability to undergo controlled polymerization under specific conditions has opened new avenues for the development of high-performance polymers with tailored properties. These polymers exhibit potential applications in electronics, optics, and biomedical devices.

From an environmental standpoint, understanding the degradation pathways of 1-(4-Bromo-2-(difluoromethyl)phenyl)-1-chloropropan-2-one is critical for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation, reducing concerns about long-term environmental persistence.

In conclusion, 1-(4-Bromo-2-(difluoromethyl)phenyl)-1-chloropropan-2-one (CAS No. 1806440-94-7) stands as a versatile and intriguing compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and computational modeling, positions it as a key player in future innovations within organic chemistry and related fields.